Cas no 1007374-49-3 (Methyl 5-iodo-2-(isopropylamino)benzoate)

• Product Name: Methyl 5-iodo-2-(isopropylamino)benzoate
• CAS No: 1007374-49-3
• MF: C₁₁H₁₄INO₂
• MW: 319.138835430145
• CID: 1030707
• PubChem ID: 44828955
• Update Time: 2025-06-13

Methyl 5-iodo-2-(isopropylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-(isopropylamino)benzoate
• methyl 5-iodo-2-(propan-2-ylamino)benzoate
• AK133646
• CTK8E1958
• FT-0655917
• KB-145660
• SBB068069
• DB-058481
• SCHEMBL12763922
• Methyl5-iodo-2-(isopropylamino)benzoate
• methyl 5-iodanyl-2-(propan-2-ylamino)benzoate
• 5-iodo-2-(propan-2-ylamino)benzoic acid methyl ester
• DTXSID30661042
• SB83096
• Methyl 5-iodo-2-[(propan-2-yl)amino]benzoate
• A800265
• AKOS015852125
• 1007374-49-3

• Inchi： 1S/C11H14INO2/c1-7(2)13-10-5-4-8(12)6-9(10)11(14)15-3/h4-7,13H,1-3H3
• InChI Key： AAOSEWFKOUNZPM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)NC(C)C

Computed Properties

• Exact Mass: 319.00693g/mol
• Monoisotopic Mass: 319.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 5-iodo-2-(isopropylamino)benzoate

Comprehensive Overview of Methyl 5-iodo-2-(isopropylamino)benzoate (CAS No. 1007374-49-3)

Methyl 5-iodo-2-(isopropylamino)benzoate (CAS No. 1007374-49-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of benzoate esters and features an isopropylamino group and an iodo substituent, which contribute to its unique chemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and material science.

The molecular structure of Methyl 5-iodo-2-(isopropylamino)benzoate includes a benzoate core, which is a common motif in many biologically active molecules. The presence of the iodo atom at the 5-position and the isopropylamino group at the 2-position makes this compound a valuable intermediate in synthetic chemistry. Its CAS number, 1007374-49-3, is a unique identifier that ensures precise referencing in scientific literature and databases. This compound is particularly relevant in the context of targeted drug delivery and medicinal chemistry, where its structural features can be leveraged to design novel therapeutics.

In recent years, the demand for high-purity chemical intermediates like Methyl 5-iodo-2-(isopropylamino)benzoate has surged, driven by advancements in pharmaceutical research and biotechnology. This compound is often explored for its potential role in the synthesis of small-molecule inhibitors and protease inhibitors, which are critical in treating various diseases. Additionally, its iodo substituent makes it a candidate for radiolabeling studies, a technique widely used in molecular imaging and diagnostics.

From a synthetic perspective, Methyl 5-iodo-2-(isopropylamino)benzoate is typically prepared through multi-step organic reactions, including esterification and amination processes. The compound's stability under various conditions makes it suitable for further functionalization, enabling researchers to tailor its properties for specific applications. Its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, further enhances its utility in laboratory settings.

The growing interest in Methyl 5-iodo-2-(isopropylamino)benzoate is also reflected in its frequent appearance in patent literature and academic publications. Researchers are investigating its potential as a building block for more complex molecules, particularly in the development of anti-inflammatory and anticancer agents. Its versatility and modularity align with the current trends in green chemistry and sustainable synthesis, where efficiency and minimal environmental impact are prioritized.

In conclusion, Methyl 5-iodo-2-(isopropylamino)benzoate (CAS No. 1007374-49-3) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in drug discovery and material science, make it a valuable asset for researchers. As the field of chemical biology continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.